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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG4)-Cy3

Cat. No.: B11929672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of N-(m-PEG4)-
N'-(azide-PEG4)-Cy3, a bifunctional fluorescent probe commonly utilized in bioconjugation and

molecular imaging applications.

Core Topic: Molecular Weight and Chemical
Formula
The precise molecular weight is critical for accurate quantitative analysis, including

stoichiometry in conjugation reactions and mass spectrometry. Multiple chemical suppliers

provide consistent data for this molecule.

Data Presentation
The quantitative properties of N-(m-PEG4)-N'-(azide-PEG4)-Cy3 are summarized below. This

data is compiled from chemical suppliers specializing in PEG linkers and fluorescent dyes.
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Property Value Source

Molecular Weight 800.4 g/mol BroadPharm[1]

800.44 g/mol DC Chemicals[2]

Molecular Formula C42H62ClN5O8
BroadPharm, DC Chemicals[1]

[2][3]

CAS Number 2107273-38-9 BroadPharm[1]

Purity ≥98% BroadPharm[1]

Component Analysis
The total molecular weight of the compound is derived from its three primary components: a

methoxy-PEG4 (m-PEG4) chain, an azide-PEG4 (azide-PEG4) chain, and a central Cyanine3

(Cy3) fluorescent dye core.

m-PEG4-acid: A methoxy-terminated polyethylene glycol linker with four ethylene glycol units

and a terminal carboxylic acid has a molecular weight of approximately 236.3 g/mol .[4]

Azide-PEG4-Acid: An azide-terminated polyethylene glycol linker with four ethylene glycol

units and a terminal carboxylic acid has a molecular weight of approximately 291.3 g/mol .[5]

Cy3 Dye Core: The core structure of the Cy3 dye, to which the PEG linkers are attached,

varies depending on its specific reactive groups. The basic structure of Cy3 has a molecular

weight of around 630.8 g/mol , though this changes upon modification for conjugation.[6][7]

Experimental Workflow: Conceptual Diagram
The utility of N-(m-PEG4)-N'-(azide-PEG4)-Cy3 lies in its bifunctional nature. The azide group

allows for "click chemistry" reactions, while the Cy3 core provides a fluorescent signal for

detection. A logical workflow for its use in a bioconjugation experiment is outlined below.
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Caption: Logical workflow for a typical bioconjugation experiment.

Summary
N-(m-PEG4)-N'-(azide-PEG4)-Cy3 is a well-characterized reagent with a molecular weight of

approximately 800.4 g/mol .[1] Its structure incorporates two distinct PEG4 linkers and a central

Cy3 dye, making it a versatile tool for labeling and detecting biomolecules through click

chemistry and fluorescence analysis. The hydrophilic PEG spacers enhance the solubility of

the molecule and its conjugates in aqueous media.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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